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Compound of Interest

Compound Name: 4-Chlorobenzenesulfonic acid

Cat. No.: B151769 Get Quote

This guide provides an in-depth overview of the safety data and handling precautions for 4-
Chlorobenzenesulfonic acid, tailored for researchers, scientists, and professionals in drug

development. The information is compiled from various safety data sheets (SDS) and chemical

databases to ensure a comprehensive understanding of its properties and associated hazards.

Chemical Identification and Properties
4-Chlorobenzenesulfonic acid (CAS No. 98-66-8) is an organic compound with the molecular

formula C₆H₅ClO₃S.[1][2] It is commonly used as an intermediate in the synthesis of

pharmaceuticals and dyes.[1][3] This compound typically appears as a white to grayish or light

yellow crystalline solid.[1][4] It is soluble in water and ethanol.[1][4]

Table 1: Physical and Chemical Properties of 4-Chlorobenzenesulfonic Acid
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Property Value Reference

Molecular Weight 192.62 g/mol [2]

Appearance
White to grayish crystalline

solid/flakes
[1][4]

Melting Point 102 - 137 °C [3][4][5]

Boiling Point 149 °C at 22 mmHg [3][6]

Water Solubility
Soluble, may cause faint

turbidity
[1][3][4][5]

pKa -0.83 ± 0.50 (Predicted) [1][3]

Stability
Stable under recommended

storage conditions
[1][2][3]

Hygroscopicity
Can be hygroscopic, absorbs

moisture from the air
[4]

Hazard Identification and Classification
4-Chlorobenzenesulfonic acid is classified as a hazardous substance. It is harmful if

swallowed and causes severe skin burns and eye damage.[2][7] It may also be corrosive to

metals.[7][8]

Table 2: GHS Hazard Classification and Statements

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[2]

Skin Corrosion 1B / 1C
H314: Causes severe skin

burns and eye damage[2][7]

Serious Eye Damage 1
H318: Causes serious eye

damage[7]

Corrosive to Metals 1
H290: May be corrosive to

metals[7][8]
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Safe Handling and Storage Protocols
Adherence to strict safety protocols is mandatory when handling 4-Chlorobenzenesulfonic
acid to minimize risk.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling. The following

PPE is required:

Eye Protection: Chemical safety glasses or a face shield are essential.[2]

Hand Protection: Handle with suitable chemical-resistant gloves. Gloves must be inspected

prior to use.[2]

Skin and Body Protection: Wear appropriate protective clothing, such as a lab coat or

chemical-resistant suit, to prevent skin contact.[3]

Respiratory Protection: In case of dust formation, use a NIOSH-approved respirator.[2]

Engineering Controls
Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.[2]

[9] Eyewash stations and safety showers must be readily accessible.[9][10]

Storage
Store in a cool, dry, and well-ventilated area away from incompatible substances such as

strong oxidizing agents.[1][3] Keep containers tightly closed to prevent moisture absorption.[4]

[7] The storage area should be designated for corrosive materials.[1][11]

Disposal
Disposal of 4-Chlorobenzenesulfonic acid and its containers must be in accordance with

local, state, and federal regulations. Do not allow the product to enter drains.[2]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.
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Table 3: First Aid Measures

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician

immediately.[2]

Skin Contact

Immediately wash off with soap and plenty of

water. Remove all contaminated clothing.

Consult a physician.[2][3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes and

consult a physician immediately.[2][7]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician

immediately.[2][11]

In case of a fire, use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[2]

Firefighters should wear self-contained breathing apparatus.[2]

Toxicological and Ecological Information
Detailed toxicological studies on 4-Chlorobenzenesulfonic acid are limited in the provided

search results. It is known to be harmful if swallowed and causes severe burns.[2][11] No

components of this product at levels greater than or equal to 0.1% are identified as probable,

possible or confirmed human carcinogens by IARC.[2] Information on its ecological impact is

not extensively detailed, but care should be taken to prevent its release into the environment.

[2]

Visualized Workflows
The following diagrams illustrate the logical flow for safe handling and emergency response.
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Safe Handling Workflow for 4-Chlorobenzenesulfonic Acid

Receipt of Chemical

Inspect Container for Damage

Store in Designated Corrosive Area
(Cool, Dry, Well-Ventilated)

Container OK

Clean Up Spills Immediately

Container Damaged

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Fume Hood

Weigh and Handle Solid

Spill Occurs

Dispose of Waste in Accordance with Regulations

Decontaminate Work Area

Remove PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Chlorobenzenesulfonic acid.
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Emergency Response for Accidental Exposure

action Exposure Occurs

What is the route of exposure?

Move to Fresh Air
Administer Artificial Respiration if Needed

Inhalation

Remove Contaminated Clothing
Wash with Soap and Water for 15 min

Skin Contact

Rinse with Water for 15 min
Remove Contact Lenses

Eye Contact

Rinse Mouth
Do NOT Induce Vomiting

Ingestion

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Decision tree for emergency response to accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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